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Compound of Interest

Compound Name: s-Dihydrodaidzein

Cat. No.: B10817928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
S-Dihydrodaidzein (S-DHD), a key metabolite of the soy isoflavone daidzein, has garnered

significant scientific interest due to its potential biological activities. As an intermediate in the

microbial transformation of daidzein to the more bioactive equol, S-DHD itself is reported to

possess notable antioxidant and estrogen-like properties. This technical guide provides a

comprehensive overview of S-Dihydrodaidzein, including its chemical properties, metabolic

pathway, and detailed experimental protocols for its analysis and evaluation of its biological

effects. Special emphasis is placed on its role in the equol biosynthesis pathway and its

potential modulation of cellular signaling pathways.

Chemical and Physical Properties
S-Dihydrodaidzein is the (S)-enantiomer of dihydrodaidzein. Its fundamental chemical and

physical properties are summarized in the table below for easy reference.
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Property Value Citation(s)

CAS Number 879559-75-8 [1]

Molecular Weight 256.25 g/mol [2][3]

Molecular Formula C₁₅H₁₂O₄ [2][3]

IUPAC Name
(3S)-7-hydroxy-3-(4-

hydroxyphenyl)chroman-4-one

Synonyms (S)-Dihydrodaidzein, S-DHD

Appearance Solid

Solubility Soluble in DMSO [1]

Biosynthesis and Metabolism
S-Dihydrodaidzein is not typically found in dietary sources but is a product of intestinal

microbial metabolism of daidzein, an isoflavone abundant in soy products. The metabolic

pathway leading to S-DHD is a critical step in the biosynthesis of (S)-equol, a metabolite with

higher estrogenic activity than its precursor.[4]

The conversion of daidzein to S-equol involves a series of enzymatic reactions carried out by

specific gut bacteria. The initial step is the reduction of daidzein to dihydrodaidzein. This

reaction can be followed by racemization to form S-Dihydrodaidzein, which is then further

metabolized.

Equol Biosynthesis Pathway
The enzymatic conversion of daidzein to (S)-equol is a multi-step process involving several key

enzymes produced by gut microbiota.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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